Cas no 1016672-98-2 (3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile)

• Product Name: 3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile
• CAS No: 1016672-98-2
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 1081475
• PubChem ID: 24690153
• Update Time: 2025-04-20

3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile
• 3-(4-methylpiperazin-1-yl)sulfonylbenzonitrile
• 3-(4-Methylpiperazine-1-sulfonyl)benzonitrile
• 1016672-98-2
• A1-78824
• AKOS000168696
• DTXSID90640732
• DB-356470
• 3-[(4-methylpiperazin-1-yl)sulfonyl]benzonitrile

• Inchi： 1S/C12H15N3O2S/c1-14-5-7-15(8-6-14)18(16,17)12-4-2-3-11(9-12)10-13/h2-4,9H,5-8H2,1H3
• InChI Key： BLQJMNNBFIZFNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8Ų